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Introduction

Methyl yellow, also known as N,N-Dimethyl-4-(phenyldiazenyl)aniline or C.I. 11020, is an azo
dye utilized in microbiology primarily as a pH indicator.[1] Its distinct color change in response
to acidic conditions makes it a valuable tool for differentiating microorganisms based on their
metabolic pathways.[2][3][4] The most prominent application of methyl yellow in microbiology
is in the Methyl Red (MR) test, a component of the IMVIC (Indole, Methyl Red, Voges-
Proskauer, and Citrate) series of tests used for the identification and differentiation of enteric
bacteria.[5][6] This document provides detailed protocols for the preparation and application of
methyl yellow in microbiological culture media.

Safety Note: Methyl yellow is considered a possible carcinogen and should be handled with
appropriate laboratory safety precautions, including the use of personal protective equipment
(PPE).[1]

Properties of Methyl Yellow

The functional properties of methyl yellow as a pH indicator are summarized below.
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Property Value Reference
Chemical Formula C14H15Ns [7]

Molar Mass 225.29 g/mol [1]

pH Range 29-40 [L1[2113]14]
Color in Acidic pH (<2.9) Red [1][2][4]
Color in Basic pH (>4.0) Yellow [1][2][4]
pKa 3.3 [8]

Experimental Protocols

This protocol describes the preparation of a stock solution of methyl yellow for use as a pH
indicator in microbiological tests.

Materials:

Methyl yellow (Dimethyl yellow) powder

95% Ethanol

100 ml volumetric flask

Weighing scale

Spatula

Funnel

Procedure:

o Accurately weigh 0.1 g of methyl yellow powder.[3][9]

» Transfer the powder to a 100 ml volumetric flask using a funnel.

¢ Add approximately 50 ml of 95% ethanol to the flask.[3]
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Mix the contents thoroughly until the methyl yellow powder is completely dissolved.[8]

Once dissolved, bring the volume up to the 100 ml mark with 95% ethanol.[8]

Stopper the flask and invert it several times to ensure a homogenous solution.

Store the indicator solution in a properly labeled, sealed container.

Protocol: Preparation of Methyl Yellow Indicator Solution

1. Weigh 0.1 g of
Methyl Yellow Powder

2. Dissolve in 50 ml of
95% Ethanol
3. Add 95% Ethanol
to 100 ml mark

'

4. Mix Thoroughla

(5. Store Solution)

Click to download full resolution via product page

Caption: Workflow for preparing a 0.1% Methyl Yellow indicator solution.

The Methyl Red (MR) test is a qualitative assay that detects the production of sufficient acid by
microorganisms during glucose fermentation, causing a significant drop in the pH of the culture
medium.[5]
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Media: MR-VP Broth

Peptone: 7.0 g

D(+)glucose: 5.0 g

Phosphate buffer (e.g., Potassium Phosphate): 5.0 g

Distilled Water: 1000 ml

Final pH: 6.9 £ 0.2[10][11]
Procedure:

 Inoculation: Aseptically inoculate a tube of MR-VP broth with a pure culture of the test
organism that is 18-24 hours old.[6][12] Use a light inoculum to avoid aberrant results.[6]

 Incubation: Incubate the inoculated broth aerobically at 35°C.[5] The minimum incubation
period for an accurate MR test is 48 hours, with 3 to 5 days being recommended.[5][6]

e Testing:

o After the incubation period, aseptically transfer approximately 1 ml of the broth to a
separate sterile tube for testing.[5][12]

o Add 1-2 drops of the prepared Methyl Yellow (often referred to as Methyl Red in this test
context) indicator solution to the 1 ml aliquot of broth.[12]

« Interpretation: Observe the color change immediately after adding the indicator.[5][12]

o Positive Result: A distinct red color indicates that the organism has produced a large
amount of acid, lowering the pH to 4.4 or below.[10]

o Negative Result: A yellow color indicates less acid production, with the final pH remaining
at 6.0 or above.[6][11] An orange color is considered a negative or inconclusive result.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.merckmillipore.com/Web-TW-Site/zh_TW/-/TWD/ShowDocument-File?ProductSKU=MDA_CHEM-105432&DocumentId=18275.ProNet&DocumentUID=11983&DocumentType=TI&Language=EN&Country=NF&Origin=PDP
https://exodocientifica.com.br/_technical-data/M070.pdf
https://asm.org/getmedia/40946f85-9357-4563-aa8a-994427efa825/methyl-red-and-voges-proskauer-test-protocols.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/IFU61430.pdf
https://asm.org/getmedia/40946f85-9357-4563-aa8a-994427efa825/methyl-red-and-voges-proskauer-test-protocols.pdf
http://www.dalynn.com/dyn/ck_assets/files/tech/TM85.pdf
http://www.dalynn.com/dyn/ck_assets/files/tech/TM85.pdf
https://asm.org/getmedia/40946f85-9357-4563-aa8a-994427efa825/methyl-red-and-voges-proskauer-test-protocols.pdf
http://www.dalynn.com/dyn/ck_assets/files/tech/TM85.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/IFU61430.pdf
https://www.benchchem.com/product/b045819?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/IFU61430.pdf
http://www.dalynn.com/dyn/ck_assets/files/tech/TM85.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/IFU61430.pdf
https://www.merckmillipore.com/Web-TW-Site/zh_TW/-/TWD/ShowDocument-File?ProductSKU=MDA_CHEM-105432&DocumentId=18275.ProNet&DocumentUID=11983&DocumentType=TI&Language=EN&Country=NF&Origin=PDP
https://asm.org/getmedia/40946f85-9357-4563-aa8a-994427efa825/methyl-red-and-voges-proskauer-test-protocols.pdf
https://exodocientifica.com.br/_technical-data/M070.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Protocol: Methyl Red
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Principle of the Methyl Red Test: The MR test is designed to detect organisms that perform a
mixed-acid fermentation of glucose. In this metabolic pathway, glucose is converted into a
complex mixture of stable acids, including lactic, acetic, and formic acid. This substantial acid
production is sufficient to overcome the phosphate buffering capacity of the MR-VP medium,
resulting in a significant decrease in pH.[5][11] Methyl yellow, with its transition range of pH
2.9-4.0, serves as an effective indicator for this acidic environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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